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Compound of Interest

Compound Name: Phenol, 5-ethenyl-2-nitro-

Cat. No.: B13521841

Get Quote

Substituted phenols are a cornerstone of organic chemistry, serving as critical intermediates in

the synthesis of pharmaceuticals, agrochemicals, dyes, and polymers. The introduction of nitro

(-NO₂) and vinyl (-CH=CH₂) functionalities onto the phenol scaffold imparts a unique

combination of chemical reactivity and physical characteristics.

The Nitro Group: As a powerful electron-withdrawing group, the nitro moiety significantly

increases the acidity of the phenolic proton and influences the electron density of the

aromatic ring, making it a key component in pharmacophores and electro-active materials.

The Vinyl Group: This functional group provides a site for polymerization and further

chemical modification through addition reactions (e.g., hydrogenation, halogenation,

epoxidation), making these molecules versatile building blocks for advanced materials and

complex drug scaffolds.

Understanding the physical properties of vinyl-nitrophenol isomers—such as melting point,

boiling point, acidity (pKa), and solubility—is paramount for their purification, handling, and

rational application in synthesis and drug design.
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The focus of this guide is 5-vinyl-2-nitrophenol and its related isomers. The relative positions of

the hydroxyl, nitro, and vinyl groups dictate the molecule's overall polarity, its ability to form

hydrogen bonds, and its electronic properties. The diagram below illustrates the primary

isomers discussed.

Caption: Chemical structures of key vinyl-nitrophenol isomers.

The Decisive Role of Hydrogen Bonding: An
Analysis of Parent Nitrophenols
The most significant factor governing the differences in the physical properties of nitrophenol

isomers is the nature of hydrogen bonding. The proximity of the nitro and hydroxyl groups in

ortho-isomers allows for a strong intramolecular hydrogen bond, while meta- and para-isomers

can only form intermolecular hydrogen bonds.[1] This fundamental difference has profound

consequences.
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ortho-Nitrophenol

para-Nitrophenol

Intramolecular H-Bond

Lower Boiling Point
(216 °C)

Lower Melting Point
(45 °C)

Steam Volatile

Forms stable, self-contained
chelate ring. Weak forces

between molecules.

Intermolecular H-Bond

Higher Boiling Point
(decomposes at 279 °C)

Higher Melting Point
(114 °C)

Not Steam Volatile

Forms strong associative
networks between molecules,

requiring more energy to break.
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1. Prepare Buffer Solutions
(Range of pH values, e.g., pH 4 to 10)

3. Create Sample Series
(Aliquot stock into each buffer)

2. Prepare Stock Solution
(Compound in Methanol/Ethanol)

5. Measure Absorbance Spectra
(For each sample across relevant wavelength range)

4. Prepare Blanks
(Buffer solutions only)

6. Data Processing
(Plot Absorbance vs. pH at λmax of phenolate)

7. Sigmoidal Curve Fit
(Determine inflection point)

8. Determine pKa
(pKa = pH at inflection point)

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of pKa.

Step-by-Step Methodology
Materials:

Vinyl-nitrophenol isomer of interest.

UV-Vis Spectrophotometer.
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Calibrated pH meter.

A series of buffer solutions with known pH values spanning the expected pKa (e.g.,

acetate, phosphate, borate buffers from pH 4 to 10).

Volumetric flasks and pipettes.

Methanol or ethanol (spectroscopic grade).

Preparation of Solutions:

Prepare a concentrated stock solution (~1 mg/mL) of the vinyl-nitrophenol isomer in

methanol or ethanol.

In a series of volumetric flasks, add a precise volume of each buffer solution.

Add an identical, small aliquot (e.g., 50 µL) of the stock solution to each flask and dilute to

the final volume with the respective buffer. The final concentration should yield an

absorbance maximum between 0.5 and 1.5 AU.

Spectroscopic Measurement:

Set the spectrophotometer to scan a wavelength range that covers the absorbance

maxima of both the protonated and deprotonated species (e.g., 250 nm to 500 nm).

For each pH value, use the corresponding pure buffer solution as the blank reference.

Record the full absorbance spectrum for each prepared sample.

Data Analysis:

Identify the wavelength of maximum absorbance (λmax) for the deprotonated (phenolate)

species. This is typically the peak at the longest wavelength, observed in the high pH

samples.

Create a plot of Absorbance at this λmax versus the pH of the buffer.
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The resulting data should form a sigmoidal curve. The pKa is the pH value at the inflection

point of this curve. This can be determined graphically or by fitting the data to the

Henderson-Hasselbalch equation.

Conclusion and Implications
While direct experimental data for 5-vinyl-2-nitrophenol and its isomers are not widely

published, a comprehensive understanding of their physical properties can be achieved

through expert analysis of their parent compounds. The distinction between intramolecular

hydrogen bonding in ortho-isomers and intermolecular hydrogen bonding in para-isomers is the

single most critical factor determining their physical behavior. Ortho-isomers are predicted to be

low-melting, steam-volatile solids, whereas para-isomers are high-melting, non-volatile solids.

This knowledge is crucial for designing purification strategies (e.g., distillation vs.

recrystallization) and for predicting solubility and bioavailability in drug development contexts.

The spectroscopic signatures, particularly the addition of vinyl group signals in NMR and IR,

provide clear methods for unambiguous isomer identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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